Cas no 1804622-64-7 (Methyl 5-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 5-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804622-64-7
• MF: C₉H₉F₃N₂O₄
• MW: 266.173972845078
• CID: 4832184
• Update Time: 2025-08-05

Methyl 5-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C9H9F3N2O4/c1-17-8(16)5-4(2-13)3-14-7(6(5)15)18-9(10,11)12/h3,15H,2,13H2,1H3
• InChI Key： AXECNRPYTHOBQZ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(C(=O)OC)=C(C=N1)CN)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1.3
• Topological Polar Surface Area: 94.7

Additional information on Methyl 5-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate

Methyl 5-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate

The compound Methyl 5-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No: 1804622-64-7) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a trifluoromethoxy group, an amino methyl group, and a hydroxyl group, along with a methyl ester functionality. The combination of these functional groups imparts the compound with versatile chemical properties, making it an attractive candidate for various research and industrial applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. The presence of the trifluoromethoxy group is known to enhance the stability and bioavailability of the molecule, while the amino methyl group provides sites for further chemical modifications, enabling the creation of bioactive derivatives. Additionally, the hydroxyl group contributes to hydrogen bonding capabilities, which are crucial for interactions within biological systems.

In terms of synthesis, researchers have developed efficient methodologies to construct this compound using multi-component reactions and catalytic processes. For instance, coupling reactions involving aryl halides and organoboron reagents have been employed to introduce the trifluoromethoxy substituent onto the pyridine ring. Furthermore, the introduction of the amino methyl group has been achieved through reductive amination or direct alkylation techniques, depending on the desired stereochemistry and regioselectivity.

The application of this compound extends beyond pharmaceuticals into agrochemicals, where it has shown promise as a potential herbicide or fungicide. Its ability to inhibit specific enzymes involved in plant metabolism or fungal growth pathways makes it a valuable candidate for crop protection products. Moreover, preliminary studies suggest that this compound could serve as a building block for advanced materials, such as organic semiconductors or stimuli-responsive polymers.

From an environmental perspective, researchers are investigating the biodegradability and ecological impact of this compound to ensure its sustainable use in industrial processes. Studies indicate that under controlled conditions, the compound exhibits moderate biodegradation rates, which align with current environmental regulations for chemical substances.

In conclusion, Methyl 5-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No: 1804622-64-7) stands as a versatile and innovative compound with broad applicability across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for scientists and engineers seeking to develop advanced materials and therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in shaping future advancements in chemistry and related fields.